1-Isopropyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine

• IUPAC Name: (5-amino-2-propan-2-ylpyrazol-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C12H20N4O/c1-9(2)16-10(8-11(13)14-16)12(17)15-6-4-3-5-7-15/h8-9H,3-7H2,1-2H3,(H2,13,14)
• InChI Key: STLMJBVJTRDXFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC(=N1)N)C(=O)N2CCCCC2
• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol

Description

1-Isopropyl-5-(piperidin-1-ylcarbonyl)-1H-pyrazol-3-amine is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. This compound is also known as IPPA and is a pyrazole derivative that has been synthesized using various methods.

Mechanism Of Action

The mechanism of action of IPPA is not fully understood. However, it has been suggested that it acts as an inhibitor of various enzymes and receptors in the body, leading to its therapeutic effects.

Biochemical And Physiological Effects

IPPA has been shown to exhibit various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. It has also been studied for its potential use as a neuroprotective agent and a diagnostic tool for Alzheimer's disease.

Advantages And Limitations For Lab Experiments

The advantages of using IPPA in lab experiments include its high yield and purity, as well as its potential applications in various fields. However, the limitations include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on IPPA. These include:
1. Studying its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Investigating its potential as a diagnostic tool for Alzheimer's disease and other neurodegenerative diseases.
3. Developing new synthesis methods for IPPA to improve its yield and purity.
4. Studying its potential as an anti-inflammatory and pain-relieving agent.
5. Investigating its potential as a material for the development of new drugs and drug delivery systems.
In conclusion, IPPA is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. It has been synthesized using various methods and has been extensively studied for its potential therapeutic effects. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of IPPA involves the reaction of 1H-pyrazol-3-amine with isobutyryl chloride and piperidine in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained in high yield and purity.

Scientific Research Applications

IPPA has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, IPPA has been shown to exhibit promising activity against cancer cells, inflammation, and pain. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.